Cas no 1069115-16-7 (Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate)

• Product Name: Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
• CAS No: 1069115-16-7
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• MDL: MFCD30478480
• CID: 829538
• PubChem ID: 86712710
• Update Time: 2024-11-04

Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-bromo-5-(trifluoromethyl)phenyl)acetate
• Methyl 2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
• KDILYTLSFXYMOU-UHFFFAOYSA-N
• SY129122
• MFCD30478480
• SCHEMBL15524132
• AC2838
• 1069115-16-7
• Methyl 2-bromo-5-(trifluoromethyl)phenylacetate
• Methyl2-[2-Bromo-5-(trifluoromethyl)phenyl]acetate
• CS-12647
• AKOS030524546

• MDL： MFCD30478480
• Inchi： 1S/C10H8BrF3O2/c1-16-9(15)5-6-4-7(10(12,13)14)2-3-8(6)11/h2-4H,5H2,1H3
• InChI Key： KDILYTLSFXYMOU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1CC(=O)OC

Computed Properties

• Exact Mass: 295.96598g/mol
• Monoisotopic Mass: 295.96598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.3